Cas no 2228930-40-1 (2-(1-Ethynylcyclopropyl)-3-fluoropyridine)

2-(1-Ethynylcyclopropyl)-3-fluoropyridine is a fluorinated pyridine derivative featuring a cyclopropyl-ethynyl substituent, which imparts unique reactivity and structural properties. The presence of the fluorine atom enhances electrophilic character, making it a valuable intermediate in medicinal chemistry and agrochemical synthesis. The ethynylcyclopropyl moiety contributes to steric and electronic modulation, facilitating selective cross-coupling reactions such as Sonogashira or click chemistry applications. This compound’s rigid cyclopropane ring and alkyne functionality offer versatility in constructing complex heterocyclic frameworks. Its stability under standard conditions and compatibility with diverse reaction conditions make it suitable for exploratory research and targeted molecular design.

2-(1-Ethynylcyclopropyl)-3-fluoropyridine structure

2228930-40-1 structure

Product Name:2-(1-Ethynylcyclopropyl)-3-fluoropyridine

CAS No:2228930-40-1

MF:C₁₀H₈FN

MW:161.175625801086

CID:5569452

PubChem ID:165657088

Update Time:2025-05-23

2-(1-Ethynylcyclopropyl)-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

- EN300-1790445
- 2-(1-ethynylcyclopropyl)-3-fluoropyridine
- 2228930-40-1
- 2-(1-Ethynylcyclopropyl)-3-fluoropyridine
- Inchi： 1S/C10H8FN/c1-2-10(5-6-10)9-8(11)4-3-7-12-9/h1,3-4,7H,5-6H2
- InChI Key： CLCWAQWVLBGNAD-UHFFFAOYSA-N
- SMILES： FC1=CC=CN=C1C1(C#C)CC1

Computed Properties

Exact Mass: 161.064077422g/mol
Monoisotopic Mass: 161.064077422g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 223
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 12.9Å²

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Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1790445-0.05g	2-(1-ethynylcyclopropyl)-3-fluoropyridine	2228930-40-1	0.05g	$1417.0	2023-09-19
Enamine	EN300-1790445-0.1g	2-(1-ethynylcyclopropyl)-3-fluoropyridine	2228930-40-1	0.1g	$1484.0	2023-09-19
Enamine	EN300-1790445-0.25g	2-(1-ethynylcyclopropyl)-3-fluoropyridine	2228930-40-1	0.25g	$1551.0	2023-09-19
Enamine	EN300-1790445-0.5g	2-(1-ethynylcyclopropyl)-3-fluoropyridine	2228930-40-1	0.5g	$1619.0	2023-09-19
Enamine	EN300-1790445-1.0g	2-(1-ethynylcyclopropyl)-3-fluoropyridine	2228930-40-1	1.0g	$1686.0	2023-07-10
Enamine	EN300-1790445-2.5g	2-(1-ethynylcyclopropyl)-3-fluoropyridine	2228930-40-1	2.5g	$3304.0	2023-09-19
Enamine	EN300-1790445-5.0g	2-(1-ethynylcyclopropyl)-3-fluoropyridine	2228930-40-1	5.0g	$4890.0	2023-07-10
Enamine	EN300-1790445-10.0g	2-(1-ethynylcyclopropyl)-3-fluoropyridine	2228930-40-1	10.0g	$7250.0	2023-07-10
Enamine	EN300-1790445-1g	2-(1-ethynylcyclopropyl)-3-fluoropyridine	2228930-40-1	1g	$1686.0	2023-09-19
Enamine	EN300-1790445-5g	2-(1-ethynylcyclopropyl)-3-fluoropyridine	2228930-40-1	5g	$4890.0	2023-09-19